Cas no 1361472-40-3 (3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine)

3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine is a halogenated pyridine derivative characterized by its unique trifluorinated and polychlorinated structure. This compound exhibits high reactivity due to the presence of multiple electron-withdrawing substituents, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. Its structural features contribute to enhanced stability and selectivity in cross-coupling reactions, particularly in the development of active ingredients for crop protection. The compound’s fluorine and chlorine substituents also improve lipophilicity, facilitating interactions with biological targets. Suitable for controlled functionalization, it serves as a versatile building block in organofluorine chemistry, offering precise modifications for advanced molecular design.

3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine structure

1361472-40-3 structure

Product Name:3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine

CAS No:1361472-40-3

MF:C₁₁H₃Cl₃F₃N

MW:312.502430200577

CID:4923220

Update Time:2025-06-10

3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine
- Inchi： 1S/C11H3Cl3F3N/c12-4-2-1-3-5(13)6(4)7-8(14)10(16)18-11(17)9(7)15/h1-3H
- InChI Key： MVDFYHDPAMKUNF-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1C(=C(N=C(C=1Cl)F)F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 287
XLogP3: 5.3
Topological Polar Surface Area: 12.9

3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023028772-250mg	3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine	1361472-40-3	97%	250mg	$741.20	2022-04-03
Alichem	A023028772-500mg	3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine	1361472-40-3	97%	500mg	$1,019.20	2022-04-03
Alichem	A023028772-1g	3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine	1361472-40-3	97%	1g	$1,814.40	2022-04-03

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Additional information on 3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine

Research Brief on 3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine (CAS: 1361472-40-3) in Chemical and Biomedical Applications

The compound 3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine (CAS: 1361472-40-3) has recently garnered significant attention in the chemical and biomedical research communities due to its unique structural properties and potential applications in drug discovery and agrochemical development. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and industrial relevance.

Recent studies have focused on the synthetic pathways for 3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproducts and enhances scalability. The method employs a palladium-catalyzed cross-coupling reaction, achieving a yield of 85% under mild conditions, which is a notable improvement over traditional approaches.

In the biomedical arena, this compound has shown promise as a precursor in the development of kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in modulating specific kinase pathways associated with inflammatory diseases. The study reported an IC50 value of 12 nM against a target kinase, suggesting high potency. Further in vivo studies are underway to evaluate its pharmacokinetic profile and therapeutic potential.

From an agrochemical perspective, 3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine has been investigated as a key intermediate in the synthesis of next-generation pesticides. Its fluorinated pyridine core contributes to enhanced stability and bioavailability, as evidenced by field trials conducted by a leading agrochemical company in 2022. These trials reported a 30% increase in pest resistance compared to conventional compounds.

Despite these advancements, challenges remain in the large-scale production and environmental impact assessment of this compound. A 2023 review in Green Chemistry highlighted the need for greener synthetic routes to minimize hazardous waste. Additionally, regulatory approvals for its derivatives in both pharmaceutical and agrochemical applications are pending further toxicological studies.

In conclusion, 3-Chloro-4-(2,6-dichlorophenyl)-2,5,6-trifluoropyridine (CAS: 1361472-40-3) represents a versatile and high-value compound with broad applications. Ongoing research aims to address production challenges and expand its utility in targeted therapies and sustainable agriculture. Future directions include exploring its role in combination therapies and nanoformulations to enhance delivery efficiency.